Cas no 1060804-72-9 (6-bromo-4-methylpyridine-2-carboxylic Acid)
6-bromo-4-methylpyridine-2-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
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- 6-bromo-4-methylpyridine-2-carboxylic acid
- 6-BROMO-4-METHYL-PYRIDINE-2-CARBOXYLIC ACID
- 6-bromo-4-methylpyridine-2-carboxylic Acid
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- MDL: MFCD13189137
- Inchi: 1S/C7H6BrNO2/c1-4-2-5(7(10)11)9-6(8)3-4/h2-3H,1H3,(H,10,11)
- InChI Key: YONKQCUWHWALON-UHFFFAOYSA-N
- SMILES: BrC1=CC(C)=CC(C(=O)O)=N1
6-bromo-4-methylpyridine-2-carboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029011534-250mg |
6-Bromo-4-methylpicolinic acid |
1060804-72-9 | 95% | 250mg |
$960.40 | 2023-09-04 | |
| Alichem | A029011534-1g |
6-Bromo-4-methylpicolinic acid |
1060804-72-9 | 95% | 1g |
$3010.80 | 2023-09-04 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | B62760-1g |
6-bromo-4-methylpyridine-2-carboxylic acid |
1060804-72-9 | 98% | 1g |
¥778.0 | 2022-10-09 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B854682-1g |
6-BROMO-4-METHYL-PYRIDINE-2-CARBOXYLIC ACID |
1060804-72-9 | 98% | 1g |
640.00 | 2021-05-17 | |
| eNovation Chemicals LLC | Y1108328-1g |
6-Bromo-4-methylpyridine-2-carboxylic acid |
1060804-72-9 | 95% | 1g |
$525 | 2022-10-21 | |
| eNovation Chemicals LLC | D698980-1g |
6-BROMO-4-METHYL-PYRIDINE-2-CARBOXYLIC ACID |
1060804-72-9 | 95% | 1g |
$895 | 2024-05-24 | |
| eNovation Chemicals LLC | D698980-5g |
6-BROMO-4-METHYL-PYRIDINE-2-CARBOXYLIC ACID |
1060804-72-9 | 95% | 5g |
$1950 | 2024-05-24 | |
| Enamine | EN300-1653573-0.05g |
6-bromo-4-methylpyridine-2-carboxylic acid |
1060804-72-9 | 95% | 0.05g |
$209.0 | 2023-06-04 | |
| Enamine | EN300-1653573-0.1g |
6-bromo-4-methylpyridine-2-carboxylic acid |
1060804-72-9 | 95% | 0.1g |
$312.0 | 2023-06-04 | |
| Enamine | EN300-1653573-0.25g |
6-bromo-4-methylpyridine-2-carboxylic acid |
1060804-72-9 | 95% | 0.25g |
$444.0 | 2023-06-04 |
6-bromo-4-methylpyridine-2-carboxylic Acid Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on 6-bromo-4-methylpyridine-2-carboxylic Acid
Recent Advances in the Application of 6-Bromo-4-methylpyridine-2-carboxylic Acid (CAS: 1060804-72-9) in Chemical Biology and Pharmaceutical Research
6-Bromo-4-methylpyridine-2-carboxylic acid (CAS: 1060804-72-9) is a heterocyclic compound that has garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications as a building block in drug discovery and development. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the design of kinase inhibitors and other targeted therapies. This research brief aims to provide an overview of the latest advancements involving this compound, focusing on its synthetic utility, biological activities, and emerging applications in medicinal chemistry.
One of the most notable developments in the use of 6-bromo-4-methylpyridine-2-carboxylic acid is its role in the synthesis of novel kinase inhibitors. Kinases are critical targets in cancer therapy, and the bromo and carboxylic acid functional groups in this compound allow for efficient derivatization to create potent and selective inhibitors. Recent publications have demonstrated its utility in the construction of pyridine-based scaffolds that exhibit high affinity for specific kinase domains, such as those involved in signal transduction pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry detailed the use of this compound to develop a series of inhibitors targeting the PI3K/AKT/mTOR pathway, which is frequently dysregulated in cancers.
In addition to its applications in kinase inhibitor design, 6-bromo-4-methylpyridine-2-carboxylic acid has also been explored as a precursor for the synthesis of fluorescent probes and imaging agents. Researchers have leveraged its reactive bromo group to introduce fluorophores or other reporter molecules, enabling the visualization of biological processes in real time. A recent study in Chemical Communications reported the successful incorporation of this compound into a near-infrared fluorescent probe for detecting reactive oxygen species (ROS) in live cells, showcasing its potential in diagnostic and therapeutic applications.
Another area of interest is the compound's role in fragment-based drug discovery (FBDD). Its relatively small size and functional group diversity make it an ideal candidate for fragment libraries, which are used to identify weak but specific interactions with target proteins. A 2022 paper in Bioorganic & Medicinal Chemistry Letters described the use of 6-bromo-4-methylpyridine-2-carboxylic acid as a starting point for the development of fragments that bind to the active site of a challenging drug target, leading to the discovery of novel lead compounds with improved binding affinities.
Despite its promising applications, challenges remain in the scalable synthesis and purification of 6-bromo-4-methylpyridine-2-carboxylic acid. Recent efforts have focused on optimizing synthetic routes to improve yield and purity, as highlighted in a 2023 Organic Process Research & Development article. The study proposed a streamlined, cost-effective method for large-scale production, which could facilitate its broader adoption in industrial and academic settings.
In conclusion, 6-bromo-4-methylpyridine-2-carboxylic acid (CAS: 1060804-72-9) continues to be a valuable tool in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, combined with its potential in drug discovery and diagnostic applications, underscores its importance in the field. Future research is expected to further explore its utility in emerging areas such as PROTACs (proteolysis-targeting chimeras) and covalent inhibitor design, solidifying its role as a cornerstone of modern medicinal chemistry.
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